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Compound of Interest

Compound Name: Dahurinol

Cat. No.: B15596187 Get Quote

A comprehensive investigation into the scientific literature reveals no evidence for the existence

of a compound named "Dahurinol" with the chemical structure 3',4',5-Trihydroxy-5'-(1-hydroxy-

1-methylethyl)-dihydrofuran-2'-one, purportedly isolated from Rhododendron dahuricum. This

in-depth technical guide addresses the initial query, clarifies the existing nomenclature

discrepancies, and provides a detailed overview of the known chemical constituents of

Rhododendron dahuricum for the benefit of researchers, scientists, and drug development

professionals.

Introduction: The Quest for Dahurinol
The initial aim of this whitepaper was to provide a thorough technical guide on the discovery,

history, and biochemical properties of a compound identified as "Dahurinol," with the specific

chemical structure 3',4',5-Trihydroxy-5'-(1-hydroxy-1-methylethyl)-dihydrofuran-2'-one. The

target audience for this guide was researchers, scientists, and professionals in the field of drug

development. However, an exhaustive search of chemical databases and scientific literature

has yielded no record of a compound with this name and structure being isolated from

Rhododendron dahuricum or any other natural source.

The term "Dahurinol" itself appears to be a source of ambiguity, with existing literature pointing

to at least two distinct chemical entities:

A triterpenoid with the molecular formula C30H48O5 and CAS number 38908-87-1, isolated

from Cimicifuga acerina.
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A lignan referred to as "Daurinol," which acts as a topoisomerase IIα inhibitor and is isolated

from Haplophyllum dauricum.

Neither of these compounds corresponds to the dihydrofuranone structure provided in the initial

query. This whitepaper will, therefore, pivot to address this discrepancy and provide a valuable

resource on the known phytochemical landscape of Rhododendron dahuricum.

The Non-existence of 3',4',5-Trihydroxy-5'-(1-
hydroxy-1-methylethyl)-dihydrofuran-2'-one in the
Literature
Extensive searches in prominent scientific databases, including PubMed, Scopus, and

chemical registries, failed to identify any publications describing the isolation, characterization,

or biological activity of a compound with the structure 3',4',5-Trihydroxy-5'-(1-hydroxy-1-

methylethyl)-dihydrofuran-2'-one. Consequently, no quantitative data, experimental protocols,

or established signaling pathways associated with this molecule could be retrieved.

This lack of evidence strongly suggests that the compound in question may be a hypothetical

structure, a misinterpretation of data, or a novel, yet unpublished, discovery. Without any

scientific validation, it is impossible to fulfill the original request for an in-depth technical guide.

Phytochemical Profile of Rhododendron dahuricum
While the target compound of this guide remains elusive, Rhododendron dahuricum L., a plant

native to Eastern Siberia, Mongolia, North China, and Japan, is a well-documented source of a

diverse array of bioactive secondary metabolites.[1][2] For the benefit of researchers interested

in this species, this section summarizes the major classes of compounds that have been

successfully isolated and characterized.

So far, 114 structurally diverse compounds have been identified from the leaves of

Rhododendron dahuricum, primarily flavonoids, diterpenoids, triterpenoids, and

meroterpenoids.[3]

Flavonoids
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Flavonoids are considered the characteristic and major bioactive components of

Rhododendron dahuricum.[3] Numerous flavonoids have been isolated, including:

Farrerol

Quercetin and its glycosides

Kaempferol and its derivatives

Myricetin and its derivatives

(2S)-6,8-dimethyl-5,7,3',4'-tetrahydroxyflavanone 4'-O-β-D-glucopyranoside[4]

Quercetin 3-O-β-D-(6''-p-methoxybenzoyl)-galactopyranoside[4]

These flavonoids have demonstrated a range of biological activities, including anti-

inflammatory and antioxidant effects. For instance, one of the known flavonoids exhibited

inhibitory activity against TNF-α production with an IC50 value of 46.2 ± 1.2 µM.[4]

Meroterpenoids
A significant number of chromene meroterpenoids have been isolated from the dried twigs and

leaves of Rhododendron dahuricum.[5] These compounds have shown promising anti-

inflammatory properties. For example, several isolated chromene meroterpenoids displayed

potent inhibition of NO production in LPS-induced RAW264.7 macrophage cells, with IC50

values ranging from 8.69 ± 0.94 to 13.01 ± 1.11 μM.[5] A notable meroterpenoid from this plant

is Daurichromenic acid, which has been shown to inhibit sphingomyelin synthase and Aβ

aggregation.[6]

Other Phenolic Compounds
Besides flavonoids, Rhododendron dahuricum is also a source of other phenolic compounds,

including simple phenols, phenolcarboxylic acids, and coumarins.[7]

Conclusion
In conclusion, the compound "Dahurinol" with the chemical structure 3',4',5-Trihydroxy-5'-(1-

hydroxy-1-methylethyl)-dihydrofuran-2'-one does not appear to be a known natural product,
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and there is no evidence of its isolation from Rhododendron dahuricum. The name "Dahurinol"
is associated with other, chemically distinct compounds from different plant sources.

While the primary objective of creating a technical guide on this specific molecule could not be

met, this whitepaper serves to clarify the existing confusion and provides a valuable summary

of the rich and diverse phytochemistry of Rhododendron dahuricum. Researchers and drug

development professionals are encouraged to explore the documented bioactive compounds

from this plant, such as its abundant flavonoids and unique meroterpenoids, which have

demonstrated significant therapeutic potential. Further investigation into the chemical

constituents of Rhododendron dahuricum may yet uncover novel structures, but based on

current scientific knowledge, the focus of future research should be on the validated

compounds from this species.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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